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Ectoine is a microbial metabolite that has been found in extremophilic bacteria and has photoprotectant and anti-inflammatory activities. It is biosynthesized in bacteria that grow in extreme conditions, such as high temperatures, intensive sun irradiation, and drought, to protect macromolecules against environmental stressors. Ectoine (1 mM) reduces UVA-induced AP-2 activation, ICAM1 expression, and second messenger release in isolated human keratinocytes. In vivo, ectoine (100 mg/kg) reduces intestinal crypt damage, edema, and leukocyte infiltration in a mouse model of colitis induced by dextran sulfate (DSS; ).
Ectoine is a carboxamidine heterocycle obtained by formal condensation of (2S)-2,4-diaminobutanoic acid with acetic acid. It has a role as an osmolyte. It is a carboxamidine, a member of 1,4,5,6-tetrahydropyrimidines and a monocarboxylic acid. It is a conjug...